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Compound of Interest

Compound Name: 2-Fluoropropan-1-ol

Cat. No.: B3041831 Get Quote

Providing essential safety protocols and logistical plans is paramount for the well-being of

laboratory personnel and the integrity of research. This guide offers detailed, step-by-step

procedures for the safe handling and disposal of 2-Fluoropropan-1-ol, ensuring a secure

research environment for scientists and drug development professionals.

2-Fluoropropan-1-ol is a flammable liquid and vapor that can be harmful if swallowed.[1] It is

also known to cause skin and eye irritation and may lead to respiratory irritation.[1][2]

Adherence to strict safety protocols is crucial to mitigate these risks.

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

2-Fluoropropan-1-ol. It is essential to inspect all PPE for integrity before each use.
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PPE Category Specification Standard Compliance

Eye and Face Protection

Tightly fitting safety goggles

with side-shields or a face

shield.[3]

EN 166 (EU) or NIOSH (US)

approved.[3]

Hand Protection

Chemical-resistant, impervious

gloves. Materials such as

nitrile or Viton are

recommended. Gloves must

be inspected prior to use.[3]

EU Directive 89/686/EEC and

the standard EN 374.[3]

Body Protection

Fire/flame resistant and

impervious clothing, such as a

fully-buttoned laboratory coat.

[3][4]

Ensure clothing provides

adequate coverage.

Respiratory Protection

A self-contained breathing

apparatus may be necessary

for firefighting or in case of a

large spill.[3] In well-ventilated

areas for routine handling, it

may not be required, but a risk

assessment should be

performed.

Follow national and local

regulations for respirator use.

Operational Plan for Safe Handling
A systematic approach to handling 2-Fluoropropan-1-ol is critical for minimizing exposure and

preventing accidents.

1. Preparation:

Ensure adequate ventilation in the handling area, such as a certified chemical fume hood.[3]

Remove all potential ignition sources, including heat, sparks, and open flames.[3][5]

Use explosion-proof electrical and lighting equipment.[3][5]
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Ground and bond containers and receiving equipment to prevent static discharge.[3][5]

Have an emergency eyewash station and safety shower readily accessible.

2. Handling:

Wear the appropriate PPE as detailed in the table above.

Avoid contact with skin and eyes.[3]

Avoid inhalation of vapors.[3]

Use non-sparking tools.[3][5]

Keep the container tightly closed when not in use.[3][5]

3. Storage:

Store in a cool, dry, and well-ventilated place.[3][5]

Keep containers tightly closed.[3]

Store away from incompatible materials and foodstuff containers.[3]

Disposal Plan
Proper disposal of 2-Fluoropropan-1-ol and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.

1. Waste Collection:

Collect waste in a suitable, closed, and properly labeled container.[3]

As a halogenated organic compound, it should be segregated as halogenated organic waste.

[4]

2. Waste Disposal:
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Dispose of the chemical waste through a licensed chemical destruction plant or by controlled

incineration with flue gas scrubbing.[3]

Do not dispose of down the drain or in regular trash.[4]

Contaminated packaging should be triple-rinsed (or equivalent) and offered for recycling or

reconditioning, or disposed of as hazardous waste.[3]

Experimental Workflow
The following diagram illustrates the logical workflow for the safe handling of 2-Fluoropropan-
1-ol, from initial preparation to final disposal.
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Workflow for Safe Handling of 2-Fluoropropan-1-ol
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Caption: Safe handling workflow for 2-Fluoropropan-1-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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